Cas no 1226434-33-8 (2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1226434-33-8
• MF: C₁₇H₁₃ClN₄O₃S
• MW: 388.828120946884
• CID: 5445055
• PubChem ID: 49672494
• Update Time: 2025-06-13

2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• VU0506371-2
• 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• 1226434-33-8
• F2964-3268
• VU0506371-1
• 2-[1-(4-chlorophenyl)-5-(3-nitrophenyl)imidazol-2-yl]sulfanylacetamide
• AKOS024478043
• 2-((1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide
• 2-[[1-(4-Chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]thio]acetamide

• Inchi： 1S/C17H13ClN4O3S/c18-12-4-6-13(7-5-12)21-15(9-20-17(21)26-10-16(19)23)11-2-1-3-14(8-11)22(24)25/h1-9H,10H2,(H2,19,23)
• InChI Key： MNOWCIMMCLBKPB-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N(C2=CC=C(Cl)C=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Computed Properties

• Exact Mass: 388.0396892g/mol
• Monoisotopic Mass: 388.0396892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 666.9±65.0 °C(Predicted)
• pka: 15.25±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide

Comprehensive Overview of 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1226434-33-8)

2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide, with the CAS number 1226434-33-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of both chlorophenyl and nitrophenyl groups in its structure enhances its potential for interactions with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for imidazole-based compounds has surged due to their relevance in addressing modern health challenges, such as antimicrobial resistance and chronic inflammatory diseases. 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide is often discussed in the context of structure-activity relationship (SAR) studies, as researchers aim to optimize its efficacy and selectivity. Its unique sulfanyl acetamide moiety further distinguishes it from other imidazole derivatives, offering potential for customization in drug design.

The compound's CAS No. 1226434-33-8 is frequently searched in academic and industrial databases, reflecting its importance in medicinal chemistry. Users often inquire about its synthesis methods, physicochemical properties, and potential applications. For instance, questions like "How to synthesize 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide?" or "What are the biological activities of imidazole derivatives with nitrophenyl groups?" are common in scientific forums. These queries highlight the compound's relevance to current research trends.

From a technical perspective, 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide exhibits notable stability under standard laboratory conditions, making it suitable for various experimental protocols. Its molecular weight and solubility profile are critical parameters for researchers, particularly those working on drug formulation and delivery systems. The compound's nitrophenyl group contributes to its electron-withdrawing properties, which can influence its reactivity in synthetic pathways.

In the context of SEO optimization, this article addresses high-value keywords such as "imidazole derivatives," "CAS 1226434-33-8," and "sulfanyl acetamide," which are frequently searched by professionals in the field. By integrating these terms naturally, the content becomes more discoverable while maintaining its academic rigor and originality. Additionally, the discussion aligns with trending topics like targeted drug design and green chemistry, which are of growing interest to the scientific community.

Future research directions for 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide may include exploring its mechanism of action in specific disease models or optimizing its bioavailability through structural modifications. As the pharmaceutical industry continues to prioritize small-molecule therapeutics, compounds like this will remain at the forefront of innovation. Collaborative efforts between chemists, biologists, and computational scientists will be essential to unlock its full potential.